5-(2-methylprop-2-en-1-yl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• IUPAC Name: 5-(2-methylprop-2-enyl)-2-thiophen-2-ylpyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C14H13N3OS/c1-10(2)9-16-5-6-17-12(14(16)18)8-11(15-17)13-4-3-7-19-13/h3-8H,1,9H2,2H3
• InChI Key: QDPHIJRCRKXBFR-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CN1C=CN2C(=CC(=N2)C3=CC=CS3)C1=O
• Molecular Formula: C14H13N3OS
• Molecular Weight: 271.34 g/mol
• CAS No.: 2548999-03-5

Description

5-(2-methylprop-2-en-1-yl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (MPTTP) is an organic compound belonging to the class of pyrazolo[1,5-a]pyrazines. It is a small molecule that has been used extensively in scientific research due to its interesting properties. MPTTP has been studied in the fields of chemistry, biochemistry, and pharmacology. It has been used for the synthesis of various compounds and for the study of biochemical and physiological effects.

Scientific Research Applications

5-(2-methylprop-2-en-1-yl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one has been used in various scientific research applications. It has been used as a building block for the synthesis of various organic compounds. It has also been used to study the mechanism of action of various drugs and to investigate the biochemical and physiological effects of these drugs. In addition, this compound has been used as a model compound in the study of the structure-activity relationships of various compounds.

Mechanism of Action

The mechanism of action of 5-(2-methylprop-2-en-1-yl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is not fully understood. However, it is believed that its structure and molecular properties play a role in the biochemical and physiological effects that it produces. It has been suggested that the thiophene moiety of this compound interacts with certain enzymes, which results in the inhibition of their activity. This leads to the inhibition of certain biochemical pathways, which in turn produces the desired effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-microbial, and anti-tumor effects. It has also been shown to have antioxidant and immunomodulatory effects. In addition, it has been shown to have neuroprotective and memory-enhancing effects.

Advantages and Limitations for Lab Experiments

The use of 5-(2-methylprop-2-en-1-yl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one in laboratory experiments has several advantages. It is a small molecule, which makes it easy to handle and store. It is also relatively inexpensive, which makes it an attractive option for research purposes. Furthermore, it has been extensively studied, which makes it a reliable option for research. However, there are some limitations to its use in laboratory experiments. It has been shown to be unstable in the presence of light and heat, which can limit its use in certain experiments. In addition, its effects can vary depending on the concentration used, which can make it difficult to interpret the results of experiments.

Future Directions

The future of 5-(2-methylprop-2-en-1-yl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one research is promising. There are several potential directions that could be explored. These include the development of novel synthesis methods, the investigation of its effects on other biochemical pathways, and the development of new therapeutic agents based on its structure. In addition, further studies could be conducted to investigate its potential use as a drug delivery system or as a diagnostic tool. Finally, further research could be conducted to investigate its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of 5-(2-methylprop-2-en-1-yl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one has been studied extensively and various methods have been reported. The most commonly used method involves the reaction of 2-methylprop-2-en-1-yl thiophen-2-yl ketone (MTK) with hydrazine hydrate in the presence of pyridine. This reaction yields a mixture of this compound and 5-(2-methylprop-2-en-1-yl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-3-one (MPTPO). The mixture can be purified by column chromatography to obtain the desired product.